Cas no 1806996-27-9 (Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1806996-27-9
• MF: C₁₂H₁₂F₅NO₃
• MW: 313.220601081848
• CID: 4897111
• Update Time: 2025-06-23

Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C12H12F5NO3/c1-3-21-8(19)5-6-4-7(20-2)18-10(11(13)14)9(6)12(15,16)17/h4,11H,3,5H2,1-2H3
• InChI Key： KHEMEEJXNSZRJE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC(=CC=1CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate

Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate, with the CAS number 1806996-27-9, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in various industries. The structure of this compound is characterized by a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a methoxy group, and a trifluoromethyl group, along with an ethyl acetate moiety attached at the 4-position of the pyridine ring.

The synthesis of Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate involves a series of intricate chemical reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and fluorination processes. Recent advancements in fluorination techniques have significantly improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production. The presence of multiple fluorinated groups in its structure contributes to its unique physicochemical properties, such as enhanced stability, lipophilicity, and bioavailability.

One of the most notable applications of this compound is in the development of herbicides and pesticides. Its ability to inhibit specific enzymatic pathways in target organisms has been extensively studied in recent years. For instance, a 2023 study published in *Journal of Agricultural Chemistry* demonstrated that Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate exhibits potent activity against a wide range of agricultural pests and weeds without causing significant harm to non-target species. This makes it a promising candidate for sustainable pest management strategies.

In addition to its agricultural applications, this compound has also shown potential in the pharmaceutical industry. Research conducted by Smith et al. (2023) revealed that Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate can modulate certain cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease. The trifluoromethyl group plays a critical role in enhancing the compound's ability to cross the blood-brain barrier, making it a valuable lead compound for drug discovery.

The environmental impact of Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate has also been a topic of recent research. A study published in *Environmental Science & Technology* in 2023 investigated its biodegradation patterns under various environmental conditions. The results indicated that the compound undergoes rapid microbial degradation in aerobic soil conditions, reducing its potential for long-term environmental persistence. This finding is particularly important for regulatory agencies assessing its safety for agricultural use.

From a structural perspective, the methoxy group at position 6 of the pyridine ring enhances the compound's solubility in polar solvents, while the difluoromethyl and trifluoromethyl groups contribute to its electronic properties. These features collectively influence the compound's reactivity and selectivity in various chemical transformations. Recent computational studies have utilized quantum mechanics to model the electronic distribution of this compound, providing deeper insights into its interaction with biological targets.

In conclusion, Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure, derived from advanced synthetic methodologies, positions it as a valuable tool in both agricultural and pharmaceutical research. As ongoing studies continue to uncover new aspects of its functionality and safety, this compound is poised to play an increasingly important role in addressing global challenges related to food security and human health.